Cas no 51760-21-5 (1,3-dimethyl 5-bromobenzene-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl 5-bromobenzene-1,3-dicarboxylate
• CAS No: 51760-21-5
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• MDL: MFCD00078709
• CID: 56083
• PubChem ID: 24845643
• Update Time: 2025-04-18

1,3-dimethyl 5-bromobenzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-bromoisophthalate
• 5-Bromoisophthalic acid dimethyl ester
• dimethyl 5-bromobenzene-1,3-dicarboxylate
• 5-BROMO-ISOPHTHALIC ACID DIMETHYL ESTER
• 1,3-dimethyl 5-bromobenzene-1,3-dicarboxylate
• DS-1835
• Dimethyl 5-bromoisophthalate, 97%
• FT-0601889
• AKOS000274971
• J-520364
• Dimethyl-5-bromoisophthalate
• Dimethyl 5-bromoisophthalate, 98%
• Dimethyl5-bromoisophthalate
• AC-12317
• Dimethyl 5-bromoisophthalate #
• AM84195
• 5-Bromoisophthalic acid, dimethyl ester
• EN300-7363682
• A929707
• SY026145
• 1,3-Benzenedicarboxylic acid, 5-bromo-, 1,3-dimethyl ester
• SCHEMBL184614
• CS-W008948
• dimethyl 5-bromoisophtalate
• dimethy 5-bromoisophthalate
• YSSJ01126
• 51760-21-5
• DTXSID9068667
• NS00032335
• Dimethyl 5-bromoisophthalate, >=98.0% (GC)
• CL9096
• EINECS 257-386-0
• Dimethyl 5-bromo-1,3-benzenedicarboxylate
• D4068
• 5-bromoisophthalic acid dimethylester
• MFCD00078709
• 1,3-Benzenedicarboxylic acid, 5-bromo-, dimethyl ester
• DB-009217
• 5-Bromoisophthalic acid dimethyl
• DTXCID0041068
• Dimethyl-5-bromoisophtalate

• MDL： MFCD00078709
• Inchi： 1S/C10H9BrO4/c1-14-9(12)6-3-7(10(13)15-2)5-8(11)4-6/h3-5H,1-2H3
• InChI Key： QUJINGKSNJNXEB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 271.96800
• Monoisotopic Mass: 271.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: powder
• Density: 1.505
• Melting Point: 87.0 to 91.0 deg-C
• Boiling Point: 159°C/0.4mmHg(lit.)
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.546
• Water Partition Coefficient: Insoluble in water.
• PSA: 52.60000
• LogP: 2.02230
• Solubility: Insoluble

1,3-dimethyl 5-bromobenzene-1,3-dicarboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H319
• Warning Statement： P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R25
• Safety Term：S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters